Cas no 1189866-35-0 (N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8)

• Product Name: N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8
• CAS No: 1189866-35-0
• MF: C₁₇H₁₇N₃S
• MW: 303.451275587082
• CID: 2247532
• PubChem ID: 45038855
• Update Time: 2025-08-05

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 Chemical and Physical Properties

Names and Identifiers

• N-Des[2-(2-hydroxyethoxy)ethyl] Quetiapine-d8
• HY-W052508S
• 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine-d8
• 11-(Piperazin-1-yl)dibenzo[b,f][1,4]thiazepine-D8 (piperazin-1-yl-2,2,3,3,5,5,6,6-D8); 11-(Piperazino-d8)dibenzo[b,f][1,4]thiazepine; N-Desalkylquetiapine-d8; Norquetiapine-d8; N-Des[2-(2-hydroxyethoxy)ethyl]quetiapine-d8; 11-(Piperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]thiazepine
• 11-(1-Piperazinyl)-dibenzo[b,f][1,4]thiazepine-d8
• G18454
• 1189866-35-0
• 6-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)benzo[b][1,4]benzothiazepine
• CS-0202650
• N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8

• Inchi： 1S/C17H17N3S/c1-3-7-15-13(5-1)17(20-11-9-18-10-12-20)19-14-6-2-4-8-16(14)21-15/h1-8,18H,9-12H2/i9D2,10D2,11D2,12D2
• InChI Key： JLOAJISUHPIQOX-PMCMNDOISA-N
• SMILES： S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 303.16453270g/mol
• Monoisotopic Mass: 303.16453270g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 2.5

Additional information on N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8

Introduction to N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8: Applications and Research Insights

N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 is a deuterated derivative of the well-known antipsychotic drug quetiapine. This compound, with the CAS number 1189866-35-0, has garnered significant attention in the field of pharmaceutical chemistry due to its unique properties and potential applications. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also offers insights into its metabolic pathways and pharmacokinetic behavior.

The molecular structure of N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 features a modified side chain, specifically the replacement of the original ethyl group with a 2-hydroxyethoxyethyl group. This modification imparts distinct characteristics to the compound, making it a valuable tool in both research and therapeutic contexts. The deuterated version, denoted by the suffix "-d8," indicates that eight deuterium atoms have been incorporated into the molecule, which can significantly influence its chemical reactivity and biological activity.

In recent years, there has been a growing interest in deuterated pharmaceuticals due to their potential to improve drug efficacy and reduce side effects. Deuterium labeling can alter the metabolic stability of a compound, leading to longer half-lives and increased bioavailability. This property is particularly useful in chronic disease management, where sustained drug levels are essential for optimal therapeutic outcomes. N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 exemplifies this trend, offering a promising candidate for further investigation.

The use of N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 in research has provided valuable insights into the pharmacokinetic profile of quetiapine. Studies have shown that deuterium labeling can significantly reduce the rate of metabolism, leading to prolonged exposure to the active pharmaceutical ingredient. This finding is particularly relevant in the treatment of psychiatric disorders, where consistent drug levels are crucial for maintaining symptom control. Additionally, the deuterated derivative may offer a more predictable response across different patient populations, thereby enhancing therapeutic reliability.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the behavior of deuterated compounds. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the structural and dynamic properties of N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8. These tools have revealed that the deuterium atoms influence not only metabolic pathways but also binding interactions with biological targets. This information is critical for optimizing drug design and improving patient outcomes.

The potential therapeutic applications of N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 extend beyond traditional antipsychotic treatments. Emerging research suggests that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of deuterium labeling to enhance metabolic stability could also make it useful in combination therapies, where multiple drugs need to be administered concurrently without significant interference.

In conclusion, N-Des2-(2-hydroxyethoxy)ethyl Quetiapine-d8 represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and deuterium labeling offer numerous benefits, including improved metabolic stability and enhanced therapeutic efficacy. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both clinical practice and academic studies. The ongoing exploration of its properties and potential uses underscores its importance as a cornerstone in modern drug development.